Sodium bis(2,2-methylene-bis(4,6-di-tert-butylphenyl)phosphate)
Sodium bis(2,2-methylene-bis(4,6-di-tert-butylphenyl)phosphate)
Brand Name:
Vulcanchem
CAS No.:
85209-91-2
VCID:
VC20800095
InChI:
InChI=1S/C29H43O4P.Na/c1-26(2,3)20-14-18-13-19-15-21(27(4,5)6)17-23(29(10,11)12)25(19)33-34(30,31)32-24(18)22(16-20)28(7,8)9;/h14-17H,13H2,1-12H3,(H,30,31);/q;+1
SMILES:
CC(C)(C)C1=CC2=C(C(=C1)C(C)(C)C)OP(=O)(OC3=C(C2)C=C(C=C3C(C)(C)C)C(C)(C)C)O.[Na+]
Molecular Formula:
C29H43NaO4P+
Molecular Weight:
509.6 g/mol
Sodium bis(2,2-methylene-bis(4,6-di-tert-butylphenyl)phosphate)
CAS No.: 85209-91-2
Cat. No.: VC20800095
Molecular Formula: C29H43NaO4P+
Molecular Weight: 509.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 85209-91-2 |
|---|---|
| Molecular Formula | C29H43NaO4P+ |
| Molecular Weight | 509.6 g/mol |
| IUPAC Name | sodium;1,3,7,9-tetratert-butyl-11-hydroxy-5H-benzo[d][1,3,2]benzodioxaphosphocine 11-oxide |
| Standard InChI | InChI=1S/C29H43O4P.Na/c1-26(2,3)20-14-18-13-19-15-21(27(4,5)6)17-23(29(10,11)12)25(19)33-34(30,31)32-24(18)22(16-20)28(7,8)9;/h14-17H,13H2,1-12H3,(H,30,31);/q;+1 |
| Standard InChI Key | ZHROMWXOTYBIMF-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)(C)C1=CC2=C(C(=C1)C(C)(C)C)OP(=O)(OC3=C(C2)C=C(C=C3C(C)(C)C)C(C)(C)C)[O-].[Na+] |
| SMILES | CC(C)(C)C1=CC2=C(C(=C1)C(C)(C)C)OP(=O)(OC3=C(C2)C=C(C=C3C(C)(C)C)C(C)(C)C)O.[Na+] |
| Canonical SMILES | CC(C)(C)C1=CC2=C(C(=C1)C(C)(C)C)OP(=O)(OC3=C(C2)C=C(C=C3C(C)(C)C)C(C)(C)C)O.[Na+] |
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